Cas no 502650-98-8 (5-oxo-5-[3-(trifluoromethyl)phenyl]pentanoic Acid)

• Product Name: 5-oxo-5-[3-(trifluoromethyl)phenyl]pentanoic Acid
• CAS No: 502650-98-8
• MF: C₁₂H₁₁F₃O₃
• MW: 260.209154367447
• MDL: MFCD02260917
• CID: 873894
• Update Time: 2026-04-29

5-oxo-5-[3-(trifluoromethyl)phenyl]pentanoic Acid Chemical and Physical Properties

Names and Identifiers

• 5-oxo-5-[3-(trifluoromethyl)phenyl]pentanoic Acid
• 5-OXO-5-(3-TRIFLUOROMETHYLPHENYL)VALERIC ACID
• AG-F-68779
• CTK4J2335
• KB-198182
• SureCN2743374

• MDL： MFCD02260917
• Inchi： InChI=1S/C12H11F3O3/c13-12(14,15)9-4-1-3-8(7-9)10(16)5-2-6-11(17)18/h1,3-4,7H,2,5-6H2,(H,17,18)
• InChI Key： MGVZZUNNBDSHQQ-UHFFFAOYSA-N
• SMILES： C1=CC(=CC(=C1)C(F)(F)F)C(=O)CCCC(=O)O

Computed Properties

• Exact Mass: 260.06603
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 54.37